Cas no 32407-67-3 (Benzeneacetic acid, a-hydroxy-3,4-dimethoxy-, ethylester)

• Product Name: Benzeneacetic acid, a-hydroxy-3,4-dimethoxy-, ethylester
• CAS No: 32407-67-3
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 293609
• PubChem ID: 122605
• Update Time: 2025-04-19

Benzeneacetic acid, a-hydroxy-3,4-dimethoxy-, ethylester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-3,4-dimethoxy-, ethylester
• ethyl 2-(3,4-dimethoxyphenyl)-2-hydroxyacetate
• Benzeneacetic acid, alpha-hydroxy-3,4-dimethoxy-, ethyl ester
• ethyl (3,4-dimethoxyphenyl)(hydroxy)acetate
• Ethyl 3,4-dimethoxy-alpha-hydroxyphenylacetate
• Ethyl 3,4-dimethoxymandelate
• Methyl dl-3,4-dimethoxy-alpha-hydroxyphenylacetate
• DTXSID80885534
• AKOS006059047
• NS00059281
• ethyl 2-hydroxy-2-(3,4-dimethoxyphenyl)acetate
• SCHEMBL9381287
• 32407-67-3
• EINECS 251-025-0
• Benzeneacetic acid, .alpha.-hydroxy-3,4-dimethoxy-, ethyl ester
• TXKORQPSJUQGFY-UHFFFAOYSA-N

• Inchi： 1S/C12H16O5/c1-4-17-12(14)11(13)8-5-6-9(15-2)10(7-8)16-3/h5-7,11,13H,4H2,1-3H3
• InChI Key： TXKORQPSJUQGFY-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 240.1
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.171g/cm3
• Boiling Point: 358.1ºC at 760mmHg
• Flash Point: 132.9ºC
• Refractive Index: 1.514
• LogP: 1.30030